Cas no 1023813-57-1 (4-(6-Chloro-2-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carbaldehyde)

• Product Name: 4-(6-Chloro-2-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carbaldehyde
• CAS No: 1023813-57-1
• MF: C₁₀H₁₀ClF₃N₄O
• MW: 294.660810947418
• CID: 1084189
• PubChem ID: 33697956
• Update Time: 2025-04-20

4-(6-Chloro-2-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloro-2-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carbaldehyde
• 4-[6-Chloro-2-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinecarbal dehyde
• DB-357505
• 1023813-57-1
• 4-[6-chloro-2-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbaldehyde

• Inchi： 1S/C10H10ClF3N4O/c11-7-5-8(16-9(15-7)10(12,13)14)18-3-1-17(6-19)2-4-18/h5-6H,1-4H2
• InChI Key： ZXSSPPPMFGHSOA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C(F)(F)F)=N1)N1CCN(C=O)CC1

Computed Properties

• Exact Mass: 294.049523g/mol
• Monoisotopic Mass: 294.049523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.66g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3Ų